(2S)-N-Ethyl-2-hydroxypropanamide chemical properties
(2S)-N-Ethyl-2-hydroxypropanamide chemical properties
Technical Whitepaper: (2S)-N-Ethyl-2-hydroxypropanamide
Part 1: Executive Summary
(2S)-N-Ethyl-2-hydroxypropanamide (CAS: 194022-24-7), also known as
This guide provides a rigorous technical analysis of the compound, detailing a self-validating synthesis protocol that minimizes racemization, a physicochemical profile for formulation scientists, and a mechanistic overview of its application in enhancing skin permeability.
Part 2: Chemical Identity & Physicochemical Profile
Nomenclature & Identification
-
IUPAC Name: (2S)-N-Ethyl-2-hydroxypropanamide[1]
-
Synonyms: N-Ethyl-L-lactamide; (S)-N-Ethyl lactamide
-
CAS Number: 194022-24-7 (Specific to (S)-isomer); 6280-14-4 (Racemic)
-
Molecular Formula: C
H NO [1] -
Molecular Weight: 117.15 g/mol
Physicochemical Properties
The following data aggregates experimental values and high-confidence predictive models suitable for formulation design.
| Property | Value | Context/Notes |
| Physical State | Crystalline Solid / Viscous Liquid | Low melting point solid; often supercools to a viscous liquid. |
| Melting Point | 44.0 – 45.0 °C | Significantly lower than unsubstituted lactamide (73–76°C) due to N-substitution disrupting H-bonding network. |
| Boiling Point | ~281 °C (at 760 mmHg) | High boiling point indicates low volatility; stable for hot-melt extrusion processes. |
| Density | 1.019 g/cm³ | At 25°C. |
| Solubility | High (Water, Ethanol, PG) | Amphiphilic; miscible with polar solvents, making it an ideal cosolvent. |
| LogP | -0.11 (Predicted) | Indicates hydrophilicity; supports aqueous formulation stability. |
| Chirality | (S)-Enantiomer | Derived from L-(+)-Lactic acid. |
| Optical Rotation | Note: Value is simulated/analogous.[2] Always determine batch-specific rotation. |
Part 3: Synthesis & Manufacturing Protocol
Objective: Synthesize (2S)-N-Ethyl-2-hydroxypropanamide from L-ethyl lactate via aminolysis while preserving optical purity.
Mechanism: Nucleophilic acyl substitution. Critical Quality Attribute (CQA): Enantiomeric Excess (ee) > 98%.
Reagents & Equipment
-
Precursor: L-Ethyl Lactate (CAS: 687-47-8), >99% ee.
-
Reagent: Ethylamine (70% aq.[3] solution or anhydrous).
-
Solvent: Methanol (optional, if anhydrous amine is used).
-
Equipment: Jacketed glass reactor, cryostat, rotary evaporator, vacuum oven.
Step-by-Step Methodology
-
Cryogenic Addition (Control of Exotherm):
-
Charge L-ethyl lactate into the reactor.
-
Cool the system to 0°C .
-
Rationale: Low temperature prevents thermal racemization of the sensitive
-chiral center during the initial exothermic amine addition. -
Slowly add Ethylamine (1.2 equivalents) dropwise over 60 minutes, maintaining internal temperature
C.
-
-
Reaction Phase:
-
Allow the mixture to warm to Room Temperature (20-25°C) .
-
Stir for 24–48 hours.
-
Monitoring: Use TLC (SiO
, EtOAc/MeOH 9:1) or IR spectroscopy.[4] -
Endpoint: Disappearance of the ester carbonyl stretch (~1735 cm
) and appearance of the amide I band (~1640 cm ).
-
-
Purification (The "Self-Validating" Step):
-
Remove excess ethylamine and ethanol byproduct via rotary evaporation under reduced pressure (40°C, 20 mbar).
-
Validation Check: Measure the refractive index or take an NMR aliquot. If residual ester is present (
), re-treat with amine. -
Crystallization: Dissolve crude oil in minimal hot ethyl acetate/hexane (1:2) and cool to -20°C to induce crystallization.
-
-
Final Drying:
-
Dry crystals in a vacuum oven at 30°C for 12 hours.
-
Process Visualization
Figure 1: Aminolysis pathway designed to preserve stereochemical integrity.
Part 4: Applications in Drug Development
Transdermal Permeation Enhancer
(2S)-N-Ethyl-2-hydroxypropanamide acts as a biodegradable penetration enhancer . Unlike harsh solvents (e.g., DMSO), it modifies the stratum corneum lipid architecture reversibly.
-
Mechanism: The amphiphilic structure allows it to insert between the polar head groups of the lipid bilayer (via the hydroxyl and amide groups) while the ethyl tail disrupts the packing of the hydrophobic tails.
-
Advantage: Upon enzymatic hydrolysis in the skin, it degrades into L-lactic acid (a natural metabolite) and ethylamine, minimizing systemic toxicity.
Chiral Auxiliary in Synthesis
In asymmetric synthesis, the compound serves as a chiral scaffold. The hydroxyl group at C2 can chelate with metal centers (e.g., Ti, B), directing the stereochemical outcome of subsequent reactions (such as Aldol additions) on the amide nitrogen or attached acyl groups.
Mechanism of Action Diagram
Figure 2: Mechanism of permeation enhancement and biodegradation.
Part 5: Safety & Handling
-
Hazard Classification (GHS):
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
H335: May cause respiratory irritation.
-
-
Handling Protocol:
-
Use essentially in a fume hood.
-
Wear nitrile gloves and safety goggles.
-
Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at 2–8°C to prevent moisture absorption and hydrolysis.
-
Part 6: References
-
PubChem. (2023). Compound Summary: N-Ethyl-L-lactamide. National Library of Medicine. [Link]
-
Organic Syntheses. (1940). Lactamide Synthesis via Aminolysis. Org. Synth. 1940, 20, 64. [Link]
-
Trommer, H., & Neubert, R. H. (2006). Overcoming the Stratum Corneum: The Modulation of Skin Penetration. Skin Pharmacology and Physiology. (Contextual grounding for amide-based enhancers).
-
LookChem. (2023). Safety Data Sheet: N-Ethyl-2-hydroxypropanamide. [Link]
